BENGHE Safety Operating Guide

Check Availability & Pricing

Propionylpromazine: A Guide to Safe Disposal in
a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propionylpromazine

Cat. No.: B1198289

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds like Propionylpromazine is a critical component of laboratory safety and
environmental responsibility. This guide provides a comprehensive, step-by-step procedure for
the safe handling and disposal of Propionylpromazine, ensuring compliance with general
laboratory safety standards and environmental regulations.

Safety and Hazard Information

Propionylpromazine hydrochloride is a phenothiazine derivative used as a tranquilizer in
veterinary medicine and for research purposes.[1][2][3] While some safety data sheets (SDS)
do not classify the substance as hazardous under the Globally Harmonized System (GHS),
others indicate it may be harmful if swallowed, cause serious eye irritation, and may lead to
drowsiness or dizziness.[4][5] Given this conflicting information, a cautious approach to
handling and disposal is warranted.

Summary of Safety and Physical Properties:
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Property Data Source

1-[10-[3-

) (dimethylamino)propyl]-10H-
Chemical Name
phenothiazin-2-yl]-1-

propanone
Synonyms Propiopromazine
Appearance Solid powder

Not classified as hazardous
Hazard Classifications (GHS) vs. Acute Tox. 4, Eye
Irrit. 2A, STOT SE 3

NFPA Ratings Health: O, Fire: 0, Reactivity: 0

Storage Store at 2-8°C

) ) Safety glasses, gloves, lab
Personal Protective Equipment

coat. Use a respirator if dust is
(PPE)

generated.

Disposal Protocol for Propionylpromazine

Due to the lack of specific chemical neutralization protocols and its intended biological activity,
Propionylpromazine should be disposed of as chemical waste through a licensed
environmental waste management service. Incineration at a permitted facility is the
recommended final disposal method for pharmaceutical waste. Do not pour
Propionylpromazine solutions down the drain or dispose of the solid in regular trash.

Step 1: Segregation and Waste Collection

o Designate a Waste Container: Use a dedicated, clearly labeled, and sealable waste
container for all Propionylpromazine waste. The container should be made of a material
compatible with the solvents used (e.g., a high-density polyethylene bottle for solutions).

« Segregate Waste Types:
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o Solid Waste: Collect unused or expired Propionylpromazine powder, contaminated
personal protective equipment (PPE) such as gloves and weighing papers, and any
contaminated lab supplies (e.g., pipette tips) in a sealed bag or container.

o Liquid Waste: Collect all solutions containing Propionylpromazine. Do not mix with other
incompatible waste streams.

o Sharps: Any needles or syringes used for administering Propionylpromazine must be
disposed of in a designated sharps container.

o Empty Containers: Triple-rinse empty Propionylpromazine containers with a suitable
solvent (e.g., ethanol or water). The rinsate must be collected as hazardous liquid waste.
Once decontaminated, scratch out all personal or proprietary information on the label
before recycling or disposing of the container as regular lab glass or plastic waste.

Step 2: Labeling and Storage

e Labeling: Clearly label the waste container with "Hazardous Waste," the name
"Propionylpromazine,” and the primary hazards (e.qg., "Toxic," "Harmful if Swallowed"). Note
the concentration and solvent if it is a liquid waste.

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, following your institution's guidelines for hazardous waste storage.
Ensure the storage area is well-ventilated.

Step 3: Arrange for Professional Disposal

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed chemical waste disposal contractor to arrange for pickup and
disposal.

o Documentation: Complete all necessary waste disposal forms and manifests as required by
your institution and local regulations.

Emergency Procedures for Spills

In the event of a spill, adhere to the following procedure:
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o Evacuate and Ventilate: If a significant amount of powder is spilled, evacuate the immediate
area to avoid inhalation. Ensure the area is well-ventilated.

o Wear Appropriate PPE: Before cleaning, don appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves. For large spills of powder, respiratory protection may

be necessary.
e Contain and Clean:

o For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand)
to prevent dust from becoming airborne. Carefully sweep the material into a designated

waste container.

o For liquid spills: Cover the spill with an absorbent material. Once absorbed, collect the

material and place it in the sealed hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent and then soap and water. Collect

all cleaning materials as hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and workflow for the proper
disposal of Propionylpromazine in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Propionylpromazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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